Cas no 77691-76-0 (1,1-dioxo-1λ?-thiolan-3-yl carbonochloridate)

• Product Name: 1,1-dioxo-1λ?-thiolan-3-yl carbonochloridate
• CAS No: 77691-76-0
• MF: C₅H₇ClO₄S
• MW: 198.624679803848
• MDL: MFCD00456631
• CID: 983685
• PubChem ID: 3717677
• Update Time: 2025-10-23

1,1-dioxo-1λ?-thiolan-3-yl carbonochloridate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dioxidotetrahydro-3-thienyl chloridocarbonate
• 1,1-dioxo-1
• 1,1-dioxothiolan-3-yl chloroformate
• AC1MW365
• E6-thiolan-3-yl chloroformate
• F1294-0056
• SBB041228
• 1,1-dioxo-1λ?-thiolan-3-yl carbonochloridate
• 77691-76-0
• AKOS BBS-00004850
• (1,1-dioxothiolan-3-yl) carbonochloridate
• SCHEMBL18396055
• 1,1-dioxo-1lambda6-thiolan-3-yl chloroformate
• DTXSID60395449
• AKOS000269595
• 1,1-Dioxidotetrahydro-3-thienylchloridocarbonate
• EN300-235848
• AKOS016039516
• E?-thiolan-3-yl carbonochloridate
• CDA69176
• 1,1-dioxidotetrahydrothiophen-3-yl carbonochloridate
• STL454378

• MDL： MFCD00456631
• Inchi： 1S/C5H7ClO4S/c6-5(7)10-4-1-2-11(8,9)3-4/h4H,1-3H2
• InChI Key： WQTYQJIDLYKIAZ-UHFFFAOYSA-N
• SMILES： ClC(=O)OC1CCS(C1)(=O)=O

Computed Properties

• Exact Mass: 197.9753576g/mol
• Monoisotopic Mass: 197.9753576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68.8Ų

Additional information on 1,1-dioxo-1λ?-thiolan-3-yl carbonochloridate

Introduction to 1,1-dioxo-1λ⁶-thiolan-3-yl carbonochloridate (CAS No. 77691-76-0)

1,1-dioxo-1λ⁶-thiolan-3-yl carbonochloridate, with the CAS number 77691-76-0, is a specialized organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential applications in various scientific domains. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent research advancements associated with 1,1-dioxo-1λ⁶-thiolan-3-yl carbonochloridate.

The molecular structure of 1,1-dioxo-1λ⁶-thiolan-3-yl carbonochloridate is particularly noteworthy. It consists of a thiolane ring with a dioxo group and a chlorocarbonyl moiety attached to the third carbon atom. The presence of these functional groups imparts distinct chemical reactivity and stability to the compound. The thiolane ring, a six-membered ring containing sulfur, is known for its rigidity and resistance to oxidation, making it an attractive scaffold for the design of bioactive molecules.

In terms of synthesis, several methods have been reported in the literature for the preparation of 1,1-dioxo-1λ⁶-thiolan-3-yl carbonochloridate. One common approach involves the reaction of 3-chlorothiolane with an appropriate oxidizing agent to introduce the dioxo functionality. Another method involves the reaction of 3-thiolane with chlorocarbonyl chloride in the presence of a base. These synthetic routes are well-documented and have been optimized to achieve high yields and purity levels.

The physical properties of 1,1-dioxo-1λ⁶-thiolan-3-yl carbonochloridate are also of interest. It is typically a solid at room temperature and exhibits good solubility in common organic solvents such as dichloromethane and acetone. Its melting point and boiling point have been determined through standard analytical techniques, providing valuable data for its handling and storage.

In recent years, significant research efforts have been directed towards exploring the biological activities of 1,1-dioxo-1λ⁶-thiolan-3-yl carbonochloridate. Studies have shown that this compound possesses potent antioxidant properties, which can be attributed to its ability to scavenge free radicals effectively. This makes it a promising candidate for the development of therapeutic agents targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Beyond its antioxidant potential, 1,1-dioxo-1λ⁶-thiolan-3-yl carbonochloridate has also been investigated for its antimicrobial properties. Research has demonstrated that it exhibits broad-spectrum activity against various bacterial and fungal strains, making it a valuable lead compound for the development of novel antimicrobial agents. These findings are particularly relevant in light of the growing global challenge posed by antibiotic resistance.

In addition to its direct biological activities, 1,1-dioxo-1λ⁶-thiolan-3-yl carbonochloridate has found applications as an intermediate in the synthesis of more complex molecules. Its unique structural features make it an excellent building block for constructing libraries of bioactive compounds through combinatorial chemistry approaches. This versatility has led to its use in drug discovery programs aimed at identifying new therapeutic agents for a wide range of diseases.

The environmental impact of 1,1-dioxo-1λ⁶-thiolan-3-yl carbonochloridate is another area of ongoing research. Studies have focused on understanding its biodegradability and potential ecotoxicity to ensure that its use does not pose significant environmental risks. Preliminary findings suggest that it degrades readily under natural conditions and does not accumulate in ecosystems, making it a relatively safe compound for industrial applications.

In conclusion, 1,1-dioxo-1λ⁶-thiolan-3-yl carbonochloridate (CAS No. 77691-76-0) is a multifaceted compound with a wide range of potential applications in chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities and environmental safety profile, make it an exciting area of study for scientists and researchers worldwide. As ongoing research continues to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.